Cas no 1335031-69-0 ((1S,5S)-5-Methyl-6-azabicyclo[3.2.0]heptan-7-one)

• Product Name: (1S,5S)-5-Methyl-6-azabicyclo[3.2.0]heptan-7-one
• CAS No: 1335031-69-0
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD20481986
• CID: 4695265
• Update Time: 2025-10-29

(1S,5S)-5-Methyl-6-azabicyclo[3.2.0]heptan-7-one Chemical and Physical Properties

Names and Identifiers

• (+/-)-5-Methyl-6-azabicyclo[3.2.0]heptan-7-one
• (1S,5S)-5-Methyl-6-azabicyclo[3.2.0]heptan-7-one

• MDL： MFCD20481986
• Inchi： 1S/C7H11NO/c1-7-4-2-3-5(7)6(9)8-7/h5H,2-4H2,1H3,(H,8,9)/t5-,7+/m1/s1
• InChI Key： DEJVPMSSMCLVSG-VDTYLAMSSA-N
• SMILES： O=C1[C@H]2CCC[C@]2(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 166
• Topological Polar Surface Area: 29.1

Additional information on (1S,5S)-5-Methyl-6-azabicyclo[3.2.0]heptan-7-one

Chemical Profile of (1S,5S)-5-Methyl-6-azabicyclo[3.2.0]heptan-7-one (CAS No. 1335031-69-0)

(1S,5S)-5-Methyl-6-azabicyclo[3.2.0]heptan-7-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique bicyclic framework and potential biological activities. This compound, identified by the CAS number 1335031-69-0, belongs to a class of molecules known for their diverse pharmacological properties. The presence of a nitrogen atom within its bicyclic structure introduces interesting electronic and steric features that make it a valuable scaffold for drug discovery.

The molecular structure of (1S,5S)-5-Methyl-6-azabicyclo[3.2.0]heptan-7-one consists of a seven-membered azabicyclic core, which is a fused ring system containing one nitrogen atom and six carbon atoms. This core is further substituted with a methyl group at the 5-position and an ketone group at the 7-position, contributing to its overall complexity. The stereochemistry at the 1st and 5th positions, specifically the (1S,5S) configuration, plays a crucial role in determining its biological activity and interactions with biological targets.

In recent years, there has been growing interest in azabicyclic compounds due to their potential as pharmacophores in drug development. These compounds often exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability, which are essential for their clinical efficacy. The bicyclic structure of (1S,5S)-5-Methyl-6-azabicyclo[3.2.0]heptan-7-one provides a rigid framework that can be fine-tuned to optimize binding interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Research has shown that azabicyclic derivatives can serve as scaffolds for drugs targeting various diseases, including neurological disorders, infectious diseases, and cancer. The unique structural features of (1S,5S)-5-Methyl-6-azabicyclo[3.2.0]heptan-7-one, particularly the presence of the nitrogen atom and the specific stereochemistry, make it an attractive candidate for further exploration.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of azabicyclic compounds. The (1S,5S) configuration of (1S,5S)-5-Methyl-6-azabicyclo[3.2.0]heptan-7-one appears to be critical for its interaction with biological targets, influencing both affinity and selectivity. This underscores the need for precise synthetic methods to achieve and maintain the desired stereochemical integrity during drug development.

The synthesis of complex molecules like (1S,5S)-5-Methyl-6-azabicyclo[3.2.0]heptan-7-one presents significant challenges due to the intricate ring system and multiple stereocenters. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision and yield. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired stereochemistry.

The pharmacological profile of (1S,5S)-5-Methyl-6-azabicyclo[3.2.0]heptan-7-one is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For instance, its structural similarity to known bioactive compounds suggests potential roles in modulating enzyme activity or receptor binding. Further research is needed to fully elucidate its pharmacological properties and explore its therapeutic potential.

In conclusion, (1S,5S)-5-Methyl-6-azabicyclo[3.2.0]heptan-7-one (CAS No. 1335031-69-0) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique bicyclic framework and specific stereochemistry make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents for various diseases.